Cas no 1781112-06-8 (tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate)
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate
- EN300-6989318
- 1781112-06-8
-
- Inchi: 1S/C11H16ClN3O2/c1-7(8-5-14-9(12)6-13-8)15-10(16)17-11(2,3)4/h5-7H,1-4H3,(H,15,16)
- InChI Key: HVPFWDBFYCVXHY-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=N1)C(C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 257.0931045g/mol
- Monoisotopic Mass: 257.0931045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.1Ų
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6989318-0.05g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 0.05g |
$1696.0 | 2025-03-12 | |
| Enamine | EN300-6989318-0.1g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 0.1g |
$1777.0 | 2025-03-12 | |
| Enamine | EN300-6989318-0.25g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 0.25g |
$1858.0 | 2025-03-12 | |
| Enamine | EN300-6989318-0.5g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 0.5g |
$1938.0 | 2025-03-12 | |
| Enamine | EN300-6989318-1.0g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 1.0g |
$2019.0 | 2025-03-12 | |
| Enamine | EN300-6989318-2.5g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 2.5g |
$3957.0 | 2025-03-12 | |
| Enamine | EN300-6989318-5.0g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 5.0g |
$5854.0 | 2025-03-12 | |
| Enamine | EN300-6989318-10.0g |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate |
1781112-06-8 | 95.0% | 10.0g |
$8680.0 | 2025-03-12 |
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate
Comprehensive Overview of tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate (CAS No. 1781112-06-8)
tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate (CAS No. 1781112-06-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and development. The presence of a 5-chloropyrazine moiety enhances its reactivity, making it a valuable intermediate in synthesizing biologically active molecules. Researchers often explore its potential in designing kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease control.
The structural uniqueness of tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate lies in its tert-butyl carbamate group, which provides steric protection during synthetic processes. This feature is particularly relevant in peptide coupling reactions and protecting group strategies, topics frequently searched by organic chemists. Recent publications highlight its role in optimizing bioavailability and metabolic stability of lead compounds, addressing common challenges in drug development. Its CAS No. 1781112-06-8 serves as a critical identifier in regulatory documentation and patent filings.
In the context of green chemistry, this compound has garnered attention for its potential in atom-efficient synthesis. Laboratories focusing on sustainable methodologies often investigate its compatibility with catalytic systems and solvent-free conditions. These aspects resonate with the growing demand for environmentally friendly synthesis routes, a hot topic in academic and industrial forums. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed to characterize its purity and stability, ensuring compliance with Good Manufacturing Practices (GMP).
The 5-chloropyrazine scaffold in this molecule shares structural similarities with several FDA-approved drugs, driving interest in its structure-activity relationships (SAR). Computational chemists frequently model its interactions with biological targets using molecular docking tools, a technique widely discussed in cheminformatics communities. Patent databases reveal its inclusion in novel heterocyclic compound libraries, underscoring its importance in high-throughput screening campaigns.
From a commercial perspective, suppliers often list tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate under categories like pharmaceutical intermediates and custom synthesis reagents. Its pricing and availability fluctuate based on demand from contract research organizations (CROs) and academic institutions. Storage recommendations typically emphasize protection from moisture and light degradation, with stability data available in technical datasheets.
Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs), a rapidly expanding field in oncology research. The compound's chloropyrazine group enables selective cross-coupling reactions, a feature exploited in click chemistry approaches. Such innovations align with trending searches on targeted drug delivery and next-generation therapeutics.
Quality control protocols for CAS No. 1781112-06-8 involve rigorous testing for residual solvents and heavy metal content, meeting standards set by pharmacopeias. Analytical certificates typically report chromatographic purity exceeding 98%, a benchmark for research-grade materials. These specifications cater to laboratories requiring reproducible results in mechanistic studies and formulation development.
1781112-06-8 (tert-butyl N-[1-(5-chloropyrazin-2-yl)ethyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)